Cas no 137528-89-3 (3,5-Difluoro-4'-pentyl-1,1'-biphenyl)

• Product Name: 3,5-Difluoro-4'-pentyl-1,1'-biphenyl
• CAS No: 137528-89-3
• MF: C₁₇H₁₈F₂
• MW: 260.321631908417
• CID: 2772250
• PubChem ID: 18552275
• Update Time: 2025-04-21

3,5-Difluoro-4'-pentyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-5-(4-pentylphenyl)benzene
• 137528-89-3
• 3,5-DIFLUORO-4'-PENTYL-1,1'-BIPHENYL
• 1,1'-Biphenyl, 3,5-difluoro-4'-pentyl-
• 2,6-difluoro-4-(4-pentylphenyl)benzene
• QCMGPUNAKTZLQT-UHFFFAOYSA-N
• SCHEMBL2786810
• DTXSID60595043
• 3,5-Difluoro-4'-pentyl-1,1'-biphenyl

• Inchi： 1S/C17H18F2/c1-2-3-4-5-13-6-8-14(9-7-13)15-10-16(18)12-17(19)11-15/h6-12H,2-5H2,1H3
• InChI Key： QCMGPUNAKTZLQT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=CC=1)CCCCC)F

Computed Properties

• Exact Mass: 260.13765690Da
• Monoisotopic Mass: 260.13765690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.8E-5 g/L) (25 ºC),